N-(4-cyanophenyl)-3,3-dimethylbutanamide

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: N-(4-cyanophenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H16N2O/c1-13(2,3)8-12(16)15-11-6-4-10(9-14)5-7-11/h4-7H,8H2,1-3H3,(H,15,16)
• InChI Key: UEKHDSRPLSMLEF-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1=CC=C(C=C1)C#N

Description

N-(4-cyanophenyl)-3,3-dimethylbutanamide, commonly known as N-(4-cyanophenyl) is a chemical compound that has been widely used in scientific research for various applications. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 249.33 g/mol.

Mechanism of Action

The mechanism of action of N-(4-cyanophenyl) is not fully understood. However, studies have suggested that it may act as an inhibitor of specific enzymes involved in various biological pathways. It may also interact with specific receptors in cells, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
N-(4-cyanophenyl) has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects and improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

N-(4-cyanophenyl) has several advantages for use in lab experiments. It is readily available and relatively easy to synthesize. It has a high purity and can be easily characterized using various analytical techniques. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on N-(4-cyanophenyl). One area of interest is the development of new synthetic methods for the compound and its derivatives. Another area of interest is the study of its potential use in the treatment of various diseases, including cancer and diabetes. Further research is also needed to fully understand the mechanism of action of N-(4-cyanophenyl) and its effects on various biological pathways.

Synthesis Methods

N-(4-cyanophenyl) is synthesized through a multistep process that involves the reaction of 4-cyanobenzaldehyde with 3,3-dimethylbutan-1-amine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain the final compound. The synthesis method has been optimized to achieve a high yield of the product and minimize the formation of impurities.

Scientific Research Applications

N-(4-cyanophenyl) has been widely used in scientific research for various applications. It has been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been used as a building block for the synthesis of organic compounds with potential biological activity. N-(4-cyanophenyl) has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.